3-Dimethylphosphorylbenzenesulfonyl fluoride

• IUPAC Name: 3-dimethylphosphorylbenzenesulfonyl fluoride
• InChI: InChI=1S/C8H10FO3PS/c1-13(2,10)7-4-3-5-8(6-7)14(9,11)12/h3-6H,1-2H3
• InChI Key: TZKDHTQAOLBKAZ-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)C1=CC(=CC=C1)S(=O)(=O)F
• Molecular Formula: C8H10FO3PS
• Molecular Weight: 236.20 g/mol

Description

3-Dimethylphosphorylbenzenesulfonyl fluoride (DFP) is an organophosphate compound that is widely used in scientific research as an irreversible inhibitor of serine proteases. DFP has been extensively studied due to its unique chemical properties and biological activities.

Scientific Research Applications

Optical Fluoride Sensors

The development of optical fluoride sensors showcases an innovative application where fluoride-selective sensors utilize specific compounds for detecting fluoride ions in various contexts, such as environmental monitoring and health care. For instance, a study described the use of scandium(III)-octaethylporphyrin in a plasticized PVC film for sensitive and selective detection of fluoride ions, with potential applications in analyzing drinking water fluoride levels (Kang, Y., Kampf, J. W., & Meyerhoff, M., 2007).

Supramolecular Chemistry

Research into supramolecular chemistry of compounds reveals their potential in creating selective sensors for fluoride ions, demonstrating the chemical’s role in developing novel materials with specific ion recognition capabilities. An example includes studies on dimethylphlorin derivatives, which can bind fluoride ions selectively, influencing the material's electronic properties and enabling applications in chemical sensing (Pistner, A. J. et al., 2014).

Fluoride Sensing in Environmental and Health Contexts

Another significant area of application is the development of materials and methods for fluoride detection in environmental and health contexts. Lewis acidic stiborafluorenes have been explored for their fluorescence turn-on sensing of fluoride, enabling the detection of fluoride in drinking water at ppm concentrations, which is crucial for public health and safety (Hirai, M. & Gabbaï, F., 2014).

Radiopharmaceutical Development

In the field of radiopharmaceuticals, sulfonyl fluoride-based prosthetic compounds are investigated as potential 18F labelling agents, underscoring the role of such compounds in advancing diagnostic and therapeutic capabilities through positron emission tomography (PET) chemistry (Inkster, J. et al., 2012).

Polymer Science

Finally, the synthesis of polymers incorporating specific chemical functionalities demonstrates the utility of these compounds in creating new materials with enhanced properties. Research into polyamides and polyimides containing triphenylamine groups, for instance, highlights the potential for developing high-performance materials for electronic applications (Liaw, D. et al., 2002).